2-((3-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride

• IUPAC Name: 2-[(3-aminopiperidin-1-yl)methyl]benzonitrile;hydrochloride
• InChI: InChI=1S/C13H17N3.ClH/c14-8-11-4-1-2-5-12(11)9-16-7-3-6-13(15)10-16;/h1-2,4-5,13H,3,6-7,9-10,15H2;1H
• InChI Key: FFBGMSAZIPNUQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2C#N)N.Cl
• Molecular Formula: C13H18ClN3
• Molecular Weight: 251.75 g/mol

Description

“2-((3-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride” is a compound with the molecular formula C13H18ClN3. It is a powder that is stored at room temperature. This compound belongs to the class of organic compounds known as quinazolinamines. These are heterocyclic aromatic compounds containing a quianazoline moiety substituted by one or more amine groups.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H15N3.2ClH/c13-8-10-4-1-2-6-12(10)15-7-3-5-11(14)9-15;;/h1-2,4,6,11H,3,5,7,9,14H2;2*1H. This code provides a specific description of the molecule’s structure, including the positions of the atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 251.76. It is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

2-((3-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride is a compound that can serve as an intermediate in the synthesis of various chemical entities. Research has shown its utility in the development of novel compounds with potential therapeutic applications. For instance, it can be used in the synthesis of diarylpyrimidine derivatives, which are significant in the development of HIV-1 reverse transcriptase inhibitors (Ju Xiu-lia, 2015). Additionally, derivatives of 4-aminopiperidine have been explored for their antitumor activity against transplantable mouse tumors, indicating the potential of compounds related to 2-((3-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride in cancer therapy (V. Aldobaev, L. Mikhina, M. Present, 2021).

Biological Activity and Therapeutic Potential

The biological activity of compounds related to 2-((3-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride has been a subject of interest, particularly in the context of diabetes and cancer. For example, alogliptin, a derivative, is known for its role as a DPP-4 inhibitor in managing type 2 diabetes mellitus. Studies have highlighted the importance of the 3-aminopiperidin moiety in the efficacy of such inhibitors, suggesting that 2-((3-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride could play a role in the development of new diabetes treatments (D. Istrate, Luminita Crisan, 2022). Furthermore, the compound's derivatives have shown promise in anti-inflammatory and antinociceptive activities, supporting the exploration of its analogs for potential therapeutic applications (R. Altenbach et al., 2008).

Drug Development and Molecular Docking

In drug development, the synthesis and characterization of 2-((3-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride and its derivatives can facilitate the discovery of new pharmaceutical agents. Molecular docking studies, for instance, have utilized similar compounds to identify potential DPP-4 inhibitors from natural sources, underlining the significance of this chemical moiety in medicinal chemistry research (D. Istrate, Luminita Crisan, 2022).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. These codes correspond to specific hazards, such as causing skin irritation (H315), causing serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).